2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide

• Molecular Formula: C10H7ClN4O3S
• Molecular Weight: 298.71 g/mol
• IUPAC Name: 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C10H7ClN4O3S/c1-5-13-14-10(19-5)12-9(16)7-3-2-6(15(17)18)4-8(7)11/h2-4H,1H3,(H,12,14,16)
• InChI Key: WPPPZHFYRQKVFV-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide is not fully understood. However, it is believed to interact with metal ions such as copper and iron, leading to the formation of a complex that can exhibit fluorescence. The compound may also act as a photosensitizer, generating reactive oxygen species upon exposure to light, which can induce cell death in cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide have not been extensively studied. However, some studies have reported its antibacterial and antifungal properties, as well as its potential as a photosensitizer in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide in lab experiments is its potential as a fluorescent probe for the detection of metal ions. The compound is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide. One area of interest is its potential as a photosensitizer in photodynamic therapy for cancer treatment. Further studies are needed to determine its efficacy and safety in this application. Another direction is the development of new fluorescent probes based on the structure of 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide for the detection of other metal ions. Additionally, the compound could be further investigated for its antibacterial and antifungal properties, as well as its potential as a drug candidate for other diseases.

Synthesis Methods

The synthesis of 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide involves the reaction between 2-chloro-4-nitrobenzoic acid and 5-methyl-1,3,4-thiadiazol-2-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature or under reflux conditions. The resulting product is then purified by column chromatography or recrystallization.

Scientific Research Applications

2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide has been studied for its potential applications in various fields of scientific research. One area of interest is its use as a fluorescent probe for the detection of metal ions such as copper and iron. The compound has also been investigated for its antibacterial and antifungal properties, as well as its potential as a photosensitizer in photodynamic therapy for cancer treatment.